N-[(4-methoxyphenyl)(phenyl)methyl]-2,2-diphenylpropanamide

• Molecular Formula: C29H27NO2
• Molecular Weight: 421.5 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)-phenylmethyl]-2,2-diphenylpropanamide
• InChI: InChI=1S/C29H27NO2/c1-29(24-14-8-4-9-15-24,25-16-10-5-11-17-25)28(31)30-27(22-12-6-3-7-13-22)23-18-20-26(32-2)21-19-23/h3-21,27H,1-2H3,(H,30,31)
• InChI Key: OGCLMFYFEZGLDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)NC(C3=CC=CC=C3)C4=CC=C(C=C4)OC

Description

N-[(4-methoxyphenyl)(phenyl)methyl]-2,2-diphenylpropanamide is an organic compound with a complex structure that includes multiple aromatic rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-methoxyphenyl)(phenyl)methyl]-2,2-diphenylpropanamide typically involves multiple steps. One common method includes the reaction of 4-methoxybenzyl chloride with diphenylacetonitrile in the presence of a base to form an intermediate, which is then subjected to further reactions to yield the final product . The reaction conditions often involve the use of solvents like dichloromethane and catalysts such as palladium or copper complexes .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and concentration, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

N-[(4-methoxyphenyl)(phenyl)methyl]-2,2-diphenylpropanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, especially on the aromatic rings, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Substituting agents: Halogens, alkylating agents

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

N-[(4-methoxyphenyl)(phenyl)methyl]-2,2-diphenylpropanamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-[(4-methoxyphenyl)(phenyl)methyl]-2,2-diphenylpropanamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its biological effects . The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-[(4-methoxyphenyl)(phenyl)methyl]-2,2-diphenylpropanamide include:

• 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-methoxy-5-((phenylamino)methyl)phenol

Uniqueness

What sets this compound apart is its unique combination of functional groups and aromatic rings, which confer specific chemical and biological properties.